Cas no 512197-71-6 (2-(1H-1,2,3-triazol-5-yl)Phenol)

• Product Name: 2-(1H-1,2,3-triazol-5-yl)Phenol
• CAS No: 512197-71-6
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 2111947
• PubChem ID: 135482065
• Update Time: 2025-04-21

2-(1H-1,2,3-triazol-5-yl)Phenol Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,3-triazol-5-yl)Phenol
• 2-(1H-1,2,3-triazol-4-yl)-phenol
• CMKIPUDSZBGVQI-UHFFFAOYSA-N
• BDBM50391359
• 512197-71-6
• DA-28824
• 2-(1H-1,2,3-triazol4-yl)-phenol
• 2-triazolylphenol
• SCHEMBL207829
• CHEMBL2147998

• Inchi： 1S/C8H7N3O/c12-8-4-2-1-3-6(8)7-5-9-11-10-7/h1-5,12H,(H,9,10,11)
• InChI Key： CMKIPUDSZBGVQI-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1C=NNN=1

Computed Properties

• Exact Mass: 161.058911855Da
• Monoisotopic Mass: 161.058911855Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.8Ų